Tiomesterone
Overview
Description
Tiomesterone is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Tibolone and Postmenopausal Women
Tibolone, a synthetic steroid with estrogenic, androgenic, and progestagenic properties, is primarily used for the prevention of postmenopausal osteoporosis and treatment of climacteric symptoms. Research shows that tibolone is effective in preventing bone loss and treating climacteric symptoms, without stimulating the endometrium (Modelska & Cummings, 2002).
Metabolic Transformation of Tibolone
Tibolone is metabolized by the 3α/3β-Hydroxysteroid Dehydrogenase activities of human aldo-keto reductase (AKR)1C isoforms. This process yields 3α- and 3β-hydroxytibolone, which have important roles in the drug’s action. The distinctive metabolism of Tibolone contributes to its selective action in different tissues (Steckelbroeck et al., 2004).
Tissue-Selective Mechanism of Action
Tibolone’s tissue-selective mechanism of action is critical in its effectiveness. It is rapidly converted into three major metabolites with varying effects: 3 alpha- and 3 beta-hydroxy-tibolone (oestrogenic effects), and the Delta(4)-isomer (progestogenic and androgenic effects). This selective action helps in preventing osteoporosis and treating climacteric symptoms without overstimulating other tissues like the endometrium and breast (Kloosterboer, 2004).
properties
CAS RN |
2205-73-4 |
|---|---|
Product Name |
Tiomesterone |
Molecular Formula |
C24H34O4S2 |
Molecular Weight |
450.7 g/mol |
IUPAC Name |
S-[(1S,7R,8S,9S,10R,13S,14S,17S)-1-acetylsulfanyl-17-hydroxy-10,13,17-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-7-yl] ethanethioate |
InChI |
InChI=1S/C24H34O4S2/c1-13(25)29-19-11-15-10-16(27)12-20(30-14(2)26)24(15,5)18-6-8-22(3)17(21(18)19)7-9-23(22,4)28/h10,17-21,28H,6-9,11-12H2,1-5H3/t17-,18-,19+,20-,21-,22-,23-,24-/m0/s1 |
InChI Key |
YUOZKOLALXNELS-SQVYRKCQSA-N |
Isomeric SMILES |
CC(=O)S[C@@H]1CC2=CC(=O)C[C@@H]([C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C)O)C)SC(=O)C |
SMILES |
CC(=O)SC1CC2=CC(=O)CC(C2(C3C1C4CCC(C4(CC3)C)(C)O)C)SC(=O)C |
Canonical SMILES |
CC(=O)SC1CC2=CC(=O)CC(C2(C3C1C4CCC(C4(CC3)C)(C)O)C)SC(=O)C |
melting_point |
205.5 °C |
Other CAS RN |
2205-73-4 |
synonyms |
17 beta-hydroxy-1 alpha,7 alpha- dimercapto-17 alpha-methyl-4-androsten-3-one- 1 alpha,7 alpha-diacetate Emdabol thiomesterone tiomesterone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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